5-Fluoro-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 5-fluoro-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C9H10FN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5,11H,2-3,6H2
• InChI Key: JHOUEDHRTBPBDG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2F)NC1
• Molecular Formula: C9H10FN
• DSSTOX Substance ID: DTXSID10585671
• Molecular Weight: 151.18 g/mol
• CAS RN: 345264-61-1

Description

5-Fluoro-1,2,3,4-tetrahydroquinoline is a chemical compound with the CAS Number: 345264-61-1. It is used in various applications and research.

Synthesis Analysis

A two-step procedure has been developed for the synthesis of 1,2,3,4-tetrahydroquinolines. The process involves an initial regioselective intermolecular hydroaminoalkylation of ortho-chlorostyrenes with N-methylanilines, followed by an intramolecular Buchwald–Hartwig amination.

Molecular Structure Analysis

The molecular structure of 5-Fluoro-1,2,3,4-tetrahydroquinoline is represented by the InChI Code: 1S/C9H10FN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5,11H,2-3,6H2. The molecular weight of this compound is 151.18.

Physical And Chemical Properties Analysis

It is stored at room temperature.

Scientific Research Applications

Chemical Synthesis

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Antioxidant

. The fluorinated version might have similar properties.

Corrosion Inhibitor

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Dye Manufacturing

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Pharmaceutical Research

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Agriculture

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Safety and Hazards

The safety information for 5-Fluoro-1,2,3,4-tetrahydroquinoline includes several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

It’s known that quinoline derivatives have been associated with multiple biological activities like antiviral, antibacterial, antimalarial, antifungal, antitubercular, antileishmanial, anti-inflammatory, anti-hiv, and anticancer .

Mode of Action

It’s known that quinoline derivatives interact with their targets through various mechanisms, including knoevenagel condensation, aza-michael–michael addition, and others .

Biochemical Pathways

Quinoline derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Quinoline derivatives are known for their wide range of biological activities, suggesting they can have diverse molecular and cellular effects .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-fluoro-2,3-dihydro-1H-quinolin-4-one obtained in Reference Example 3 (64 mg) in trifluoroacetic acid (5 ml), triethylsilane (0.37 ml) was added and stirred at room temperature for 16 hours. After distilling off the solvent under reduced pressure, the residue was diluted with water, adjusted to pH 11 by addition of 1M aqueous sodium hydroxide, and extracted with diethyl ether. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and then filtered to remove the desiccant, followed by distilling off the solvent under reduced pressure. The resulting residue was purified by silica gel column chromatography (eluting solvent: n-hexane:ethyl acetate=3:1). The resulting residue was diluted with chloroform, added to 1M aqueous hydrochloric acid (15 ml) and partitioned. The aqueous layer was adjusted to pH 11 by addition of 2.5M aqueous sodium hydroxide, and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and then filtered to remove the desiccant, followed by distilling off the solvent under reduced pressure to give the titled compound, i.e., 5-fluoro-1,2,3,4-tetrahydroquinoline (39 mg) as a light-yellow oil.

Synthesis routes and methods III

Procedure details

Palladium on carbon (10%, 1.25 g) was added to a solution of 5-fluoroquinoline (2.5 g, 16.99 mmol) in methanol and the reaction was overnight at room temperature under an atmosphere of hydrogen. The reaction mixture was filtered through Celite and concentrated in vacuo to afford 5-fluoro-1,2,3,4-tetrahydroquinoline as a colorless oil (1.80 g, 70%).